Cas no 101564-23-2 (Cyclohexanecarboxamide,N-(2,3,4-trimethoxyphenyl)-)

• Product Name: Cyclohexanecarboxamide,N-(2,3,4-trimethoxyphenyl)-
• CAS No: 101564-23-2
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 145976
• PubChem ID: 3063730
• Update Time: 2025-04-19

Cyclohexanecarboxamide,N-(2,3,4-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-(2,3,4-trimethoxyphenyl)-
• N-(2,3,4-trimethoxyphenyl)cyclohexanecarboxamide
• 2',3',4'-Trimethoxycyclohexanecarboxanilide
• AC1MI68K
• Cyclohexanecarboxanilide, 2',3',4'-trimethoxy-
• LS-56597
• N-(2,3,4-Methoxyphenyl)cyclohexanecarboxamide
• 101564-23-2
• Cyclohexanecarboxamide, N-(2,3,4-trimethoxyphenyl)-
• DTXSID90144008

• Inchi： 1S/C16H23NO4/c1-19-13-10-9-12(14(20-2)15(13)21-3)17-16(18)11-7-5-4-6-8-11/h9-11H,4-8H2,1-3H3,(H,17,18)
• InChI Key： AIWWZIGZYBTELS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(=C(C=1OC)OC)OC

Computed Properties

• Exact Mass: 293.16279
• Monoisotopic Mass: 293.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.546
• PSA: 56.79
• LogP: 3.88070